Cas no 412341-27-6 (2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl-)
412341-27-6 structure
Product Name:2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl-
CAS No:412341-27-6
MF:C7H10N2O2
MW:154.166501522064
CID:326457
PubChem ID:15464872
Update Time:2025-04-19
2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl-
- 1-hydroxy-3,5,6-trimethylpyrazin-2-one
- DTXSID30573010
- SCHEMBL16669983
- 1-Hydroxy-3,5,6-trimethylpyrazin-2(1H)-one
- 412341-27-6
-
- Inchi: 1S/C7H10N2O2/c1-4-6(3)9(11)7(10)5(2)8-4/h11H,1-3H3
- InChI Key: NSKTZPVWHWNPPG-UHFFFAOYSA-N
- SMILES: ON1C(C(C)=NC(C)=C1C)=O
Computed Properties
- Exact Mass: 154.074227566g/mol
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 52.9Ų
2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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